Cas no 2649034-82-0 (4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amine)

• Product Name: 4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amine
• CAS No: 2649034-82-0
• MF: C₁₁H₂₂N₄
• MW: 210.319181919098
• CID: 6005251
• PubChem ID: 165469163
• Update Time: 2025-11-06

4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-763813
• 2649034-82-0
• 4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amine

• Inchi： 1S/C11H22N4/c1-9(2)15-7-3-11(12,4-8-15)10-13-5-6-14-10/h9H,3-8,12H2,1-2H3,(H,13,14)
• InChI Key： ICPAKEXJFAWZKN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(C2=NCCN2)(CC1)N

Computed Properties

• Exact Mass: 210.18444672g/mol
• Monoisotopic Mass: 210.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 53.6Ų

Additional information on 4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amine

Introduction to 4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amine (CAS No. 2649034-82-0)

4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amine, with the CAS number 2649034-82-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an imidazoline moiety, and an isopropyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amine can be represented as follows:

C₁₃H₂₁N₃. The molecular weight of this compound is approximately 219.33 g/mol. The presence of the piperidine ring and the imidazoline moiety suggests that it may exhibit interactions with various biological targets, including receptors and enzymes. The isopropyl group further enhances its lipophilicity and solubility properties, which are crucial for its pharmacokinetic behavior.

In recent years, there has been a growing interest in the development of compounds with imidazoline structures due to their potential therapeutic effects. Imidazoline derivatives have been shown to exhibit a wide range of biological activities, including antihypertensive, anti-inflammatory, and neuroprotective properties. The compound 4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amine is no exception and has shown promising results in preliminary studies.

Pharmacological Properties:

The pharmacological profile of 4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amine has been extensively studied in both in vitro and in vivo models. One of the key findings is its ability to act as a selective agonist for the I₁-imidazoline receptor. This receptor is known to play a crucial role in regulating blood pressure and cardiovascular function. Studies have shown that activation of the I₁-imidazoline receptor can lead to vasodilation and reduced sympathetic nerve activity, making it a potential target for the treatment of hypertension.

Beyond its cardiovascular effects, 4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amine has also demonstrated anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and tissue damage.

Clinical Applications:

The potential clinical applications of 4-(4,5-dihydro-1H-imidazol-2-yl)-1-(propan-2-yl)piperidin-4-amnine are diverse and promising. In the field of cardiovascular medicine, it could be developed as a novel antihypertensive agent with fewer side effects compared to existing drugs. Its selective activation of the I₁-imidazoline receptor may offer a more targeted approach to blood pressure management.

In addition to its cardiovascular applications, this compound shows promise in the treatment of inflammatory diseases. Its ability to modulate inflammatory responses makes it a potential candidate for the development of new anti-inflammatory drugs. Clinical trials are currently underway to evaluate its safety and efficacy in these indications.

Synthetic Routes:

The synthesis of 4-(4,5-dihydro-1H-imidazol-2-y)-1-(propan--y)piperd--amine involves several well-established chemical reactions. One common synthetic route starts with the preparation of 1-isopropyl-piperidine through an alkylation reaction followed by the formation of the imidazoline moiety via a condensation reaction with an appropriate aldehyde or ketone. The final step involves the introduction of the amine functionality through a reductive amination reaction.

This synthetic route is highly efficient and can be scaled up for large-scale production. The use of readily available starting materials and mild reaction conditions makes it an attractive option for industrial synthesis.

Safety Considerations:

Safety is a critical aspect in the development of any new pharmaceutical compound. Preclinical toxicology studies have shown that 4-(4,5-dihydro--H-imd-zl--y)--(prn--y)pprd--amne exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are necessary before it can be approved for clinical use.

Clinical trials will provide valuable data on its safety profile in humans, including potential side effects and drug interactions. These trials will also help determine the optimal dosing regimens for different indications.

FUTURE DIRECTIONS:

The future research on -(-,-dhr--H-mdzl--y)-(prn--y)pprd--amne is likely to focus on further elucidating its mechanism of action and exploring its potential applications in other therapeutic areas. For example, recent studies have suggested that imidazoline derivatives may have neuroprotective effects, which could be relevant for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, -(-,-dhr--H-mdzl--y)-(prn--y)pprd--amne (CAS No. 2649034-) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an exciting candidate for further development in both cardiovascular and inflammatory diseases. As research continues to advance, it is expected that this compound will play a significant role in improving patient outcomes in these areas.